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Compound of Interest

Compound Name: UBP684

Cat. No.: B11927763

A Comparative Guide to its Specificity and Performance

For researchers in neuroscience and drug development, understanding the precise molecular
interactions of investigational compounds is paramount. This guide provides a detailed
comparison of UBP684, a positive allosteric modulator (PAM) of N-methyl-D-aspartate (NMDA)
receptors, with other notable NMDA receptor modulators. The data presented herein confirms
UBP684's broad specificity across all four GIuN2 subunits and contextualizes its performance
against subtype-selective alternatives.

Performance Comparison of NMDA Receptor
Modulators

UBP684 distinguishes itself as a pan-subunit positive allosteric modulator, enhancing the
activity of all GIuN2-containing NMDA receptors with similar potency.[1] This contrasts with
other modulators that exhibit marked selectivity for specific GIuN2 subunits. The following
tables summarize the quantitative data for UBP684 and a selection of alternative NMDA
receptor modulators, including both positive and negative allosteric modulators, as well as
competitive antagonists.

Table 1: Positive Allosteric Modulators (PAMs) of NMDA Receptors
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Target Maximal Mechanism of
Compound . EC50 L. .
Subunit(s) Potentiation Action
GIuN2A, Positive
UBP684 GIuN2B, ~30 uM 69-117% Allosteric
GIuN2C, GIuN2D Modulator
Positive
GNE-6901 GIuN2A 382 nM Not specified Allosteric
Modulator

Table 2: Negative Allosteric Modulators (NAMs) and Antagonists of NMDA Receptors

. . Mechanism of
Compound Target Subunit(s) IC50 / Ki

Action
] 0.34 uM (GIuN2B), Non-competitive
Ifenprodil GIuN2B >> GIuN2A )
146 pM (GIuN2A) Antagonist
Negative Allosteric
TCN-201 GIluN2A 70 nM (KB)
Modulator
Not specified (40-fold
GIuN2C/2D > selective for Competitive
UBP791 .
GIuN2A/2B GIuN2C/2D over Antagonist
GIuN2A)
UCM-101 GIuN2A 110 nM Allosteric Inhibitor

Experimental Workflows and Signaling Pathways

To determine and compare the specificity of NMDA receptor modulators like UBP684, a
systematic experimental workflow is employed. This typically involves expressing specific
NMDA receptor subunit combinations in heterologous systems, followed by electrophysiological
assessment of the compound's effect on receptor activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11927763?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11927763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

